Cas no 476626-91-2 (2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide)

• Product Name: 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide
• CAS No: 476626-91-2
• MF: C₁₄H₁₀Cl₂N₂OS₂
• MW: 357.277998447418
• CID: 6016215
• PubChem ID: 4058590
• Update Time: 2025-11-05

2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide
• (Z)-2,5-dichloro-N-(3,6-dimethylbenzo[d]thiazol-2(3H)-ylidene)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2,5-dichloro-N-(3,6-dimethyl-2(3H)-benzothiazolylidene)-
• IFLab1_003269
• 476626-91-2
• 2,5-dichloro-N-[(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]thiophene-3-carboxamide
• 2,5-dichloro-N-(3,6-dimethyl-1,3-benzothiazol-2-ylidene)thiophene-3-carboxamide
• HMS1421E13
• CCG-298272
• F0715-0158
• AKOS024598156

• Inchi： 1S/C14H10Cl2N2OS2/c1-7-3-4-9-10(5-7)20-14(18(9)2)17-13(19)8-6-11(15)21-12(8)16/h3-6H,1-2H3
• InChI Key： WLZGEGHXAAWBHS-UHFFFAOYSA-N
• SMILES： C1(Cl)SC(Cl)=CC=1C(N=C1N(C)C2=CC=C(C)C=C2S1)=O

Computed Properties

• Exact Mass: 355.9611607g/mol
• Monoisotopic Mass: 355.9611607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 510.9±60.0 °C(Predicted)
• pka: -1.36±0.20(Predicted)

Additional information on 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide

Professional Introduction to Compound with CAS No. 476626-91-2 and Product Name: 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide

The compound with the CAS number 476626-91-2, specifically identified as 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and promising biological activities. The intricate scaffold of this compound, featuring a combination of benzothiazole and thiophene rings, along with specific substituents like chloro and methyl groups, contributes to its distinct chemical profile.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug development. The benzothiazole core is particularly notable for its presence in numerous bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The introduction of additional functional groups such as chlorine atoms and a thiophene moiety further enhances the compound's potential by influencing its electronic properties and interactions with biological targets. This specific arrangement of atoms not only imparts unique reactivity but also opens up avenues for further derivatization and optimization.

The 2Z configuration in the name refers to the stereochemistry of the molecule, which is a critical factor in determining its biological efficacy. Stereoisomers can exhibit vastly different pharmacological properties due to variations in their spatial arrangement. In the case of 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide, the (2Z) configuration suggests a specific geometric orientation that may play a crucial role in its interaction with biological receptors or enzymes. Understanding and controlling this stereochemistry is essential for developing compounds with optimal therapeutic effects.

One of the most compelling aspects of this compound is its potential application in addressing various therapeutic challenges. Current research indicates that molecules with similar structural motifs have shown promise in inhibiting key enzymes involved in inflammatory pathways. The chloro substituents on the benzothiazole ring are particularly interesting as they can enhance binding affinity by increasing lipophilicity and electronic interaction with target proteins. Additionally, the thiophene ring contributes to the molecule's overall stability and solubility profile, which are critical factors for drug formulation and delivery.

In vitro studies have begun to unravel the mechanism of action for this compound. Initial experiments suggest that it may exert its effects by modulating the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central to inflammation processes. By inhibiting these enzymes, the compound could potentially reduce levels of pro-inflammatory mediators like prostaglandins and leukotrienes. Furthermore, its ability to cross cell membranes may allow it to exert direct effects within cellular compartments where these inflammatory pathways are active.

The synthesis of 2,5-dichloro-N-(2Z)-3,6-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenethiophene-3-carboxamide presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups necessitates careful planning to ensure high yield and purity during production. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been explored to construct the benzothiazole-thiophene core efficiently. These methods not only improve reaction efficiency but also allow for better control over regioselectivity and stereochemistry.

As research progresses, computational methods are increasingly being employed to predict the biological activity of novel compounds before they are synthesized. Molecular modeling techniques can simulate how this molecule interacts with potential targets at an atomic level. Such simulations have already provided valuable insights into how modifications to the chloro and methyl substituents might enhance potency or selectivity. This approach accelerates the drug discovery process by allowing researchers to prioritize promising candidates based on predictive data.

The development of new pharmaceuticals often involves rigorous testing across multiple phases before reaching clinical use. Preclinical studies in cell culture systems have provided preliminary evidence supporting the therapeutic potential of this compound. By evaluating its effects on various inflammatory markers and cell signaling pathways, researchers can gain a better understanding of its mode of action. These findings will be crucial for designing future clinical trials aimed at validating its efficacy in treating human diseases.

Regulatory considerations also play a significant role in bringing new drugs to market. Ensuring that 476626-91-2 meets all safety and quality standards is essential for gaining approval from health authorities worldwide. This includes comprehensive toxicological assessments to evaluate potential side effects at different doses levels as well as stability studies under various storage conditions ensuring long-term viability after production completion . Compliance with Good Manufacturing Practices (GMP) further guarantees consistency throughout each batch manufactured ensuring reliability when administered therapeutically .